Cas no 40041-79-0 (2-(2-Chloroquinolin-3-yl)acetonitrile)
2-(2-Chloroquinolin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloroquinolin-3-yl)acetonitrile
- 3-Quinolineacetonitrile, 2-chloro-
- (2-Chloro-3-quinolinyl)acetonitrile #
- SB69254
- Acetonitrile, 2-(2-chloro-2-quinolinyl)-
- 2-(2-Chloroquinolin-3-yl)acetonitrile
-
- MDL: MFCD09895738
- Inchi: 1S/C11H7ClN2/c12-11-9(5-6-13)7-8-3-1-2-4-10(8)14-11/h1-4,7H,5H2
- InChI Key: KEEDGMFXMMMZEY-UHFFFAOYSA-N
- SMILES: ClC1=C(CC#N)C=C2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
2-(2-Chloroquinolin-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C670090-25mg |
2-(2-chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C670090-50mg |
2-(2-chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C670090-250mg |
2-(2-chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM241705-1g |
2-(2-Chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 97% | 1g |
$299 | 2021-08-04 | |
| Chemenu | CM241705-5g |
2-(2-Chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 97% | 5g |
$888 | 2021-08-04 | |
| Chemenu | CM241705-10g |
2-(2-Chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 97% | 10g |
$1309 | 2021-08-04 | |
| Chemenu | CM241705-1g |
2-(2-Chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 97% | 1g |
$423 | 2022-09-01 | |
| eNovation Chemicals LLC | D556023-1g |
2-(2-Chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 95% | 1g |
$550 | 2024-05-23 | |
| Enamine | EN300-39150-0.05g |
2-(2-chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 95.0% | 0.05g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-39150-0.1g |
2-(2-chloroquinolin-3-yl)acetonitrile |
40041-79-0 | 95.0% | 0.1g |
$226.0 | 2025-03-21 |
2-(2-Chloroquinolin-3-yl)acetonitrile Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(2-Chloroquinolin-3-yl)acetonitrile
Professional Introduction to 2-(2-Chloroquinolin-3-yl)acetonitrile (CAS No. 40041-79-0)
2-(2-Chloroquinolin-3-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 40041-79-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered considerable attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry. The compound features a quinoline core substituted with a chloro group at the 2-position and an acetonitrile moiety at the 3-position, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural framework of 2-(2-Chloroquinolin-3-yl)acetonitrile imparts unique chemical properties that make it indispensable in drug discovery and development. The presence of the chloro group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in therapeutic agents.
In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound 2-(2-Chloroquinolin-3-yl)acetonitrile has been explored as a key intermediate in the synthesis of novel quinoline-based drugs. For instance, studies have shown its utility in the preparation of antimalarial agents, where modifications at the quinoline scaffold can lead to enhanced pharmacokinetic properties and reduced toxicity.
One of the most compelling aspects of 2-(2-Chloroquinolin-3-yl)acetonitrile is its role in developing kinase inhibitors. Quinoline derivatives have shown promise in targeting various kinases involved in cancer progression. The acetonitrile group provides a handle for further derivatization, enabling the creation of molecules that can selectively inhibit specific kinases while minimizing off-target effects. This has led to several preclinical studies investigating the potential of compounds derived from 2-(2-Chloroquinolin-3-yl)acetonitrile as candidates for oncological therapies.
The synthesis of 2-(2-Chloroquinolin-3-yl)acetonitrile typically involves multi-step reactions starting from readily available quinoline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the chloro group and the acetonitrile moiety with high efficiency. These synthetic routes highlight the compound's importance as a building block in modern organic synthesis.
The pharmacological potential of derivatives of 2-(2-Chloroquinolin-3-yl)acetonitrile has also been explored in the context of central nervous system (CNS) disorders. Quinoline-based compounds have exhibited neuroprotective and anti-inflammatory properties, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are particularly interested in how structural modifications can influence biological activity, with 2-(2-Chloroquinolin-3-yl)acetonitrile serving as a starting point for generating novel pharmacophores.
In addition to its pharmaceutical applications, 2-(2-Chloroquinolin-3-yl)acetonitrile has found utility in materials science. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing advanced materials with tailored properties. For example, quinoline derivatives have been incorporated into organic semiconductors and light-emitting diodes (LEDs), where their electronic characteristics contribute to improved device performance.
The growing body of research on 2-(2-Chloroquinolin-3-yl)acetonitrile underscores its significance as a versatile intermediate in both academic and industrial settings. As new synthetic techniques and computational methods continue to emerge, the potential applications of this compound are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its full therapeutic potential.
In conclusion, 2-(2-Chloroquinolin-3-yl)acetonitrile (CAS No. 40041-79-0) represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it an invaluable tool for developing innovative drugs and materials. With ongoing advancements in synthetic chemistry and drug discovery, this compound is poised to play an even greater role in addressing some of the most pressing challenges in medicine and technology.
40041-79-0 (2-(2-Chloroquinolin-3-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)